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Compound of Interest

Compound Name: Patamostat mesilate

Cat. No.: B052478

An extensive review of publicly available scientific literature and databases reveals a significant
lack of pharmacological information for the compound identified as Patamostat mesilate (CAS
Number: 114568-32-0). While the existence of this chemical entity is confirmed through its
Chemical Abstracts Service (CAS) registration, detailed data regarding its mechanism of action,
pharmacokinetics, pharmacodynamics, and clinical trial history are not present in the public
domain.

This comprehensive search included inquiries for its pharmacological profile, mechanism of
action, synonym verification, and any associated experimental data. The consistent outcome
across all searches was the absence of substantive information directly pertaining to
Patamostat mesilate.

It is possible that "Patamostat mesilate" may be an internal designation for a compound not
yet disclosed publicly, a drug that was discontinued in early development, or a rare chemical
with limited research.

In contrast, significant information is available for two similarly named serine protease
inhibitors: Camostat mesilate and Nafamostat mesilate. Given the similarity in nomenclature, it
is plausible that the intended subject of inquiry may have been one of these compounds. For
the benefit of researchers, scientists, and drug development professionals, a brief overview of
these two agents is provided below.

Camostat Mesilate
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Camostat mesilate is an orally active serine protease inhibitor. Its primary mechanism of action
involves the inhibition of various proteases, including trypsin and transmembrane protease,
serine 2 (TMPRSS2). The inhibition of TMPRSS2 has garnered particular interest for its role in
preventing the entry of certain viruses, including SARS-CoV-2, into host cells.

Nafamostat Mesilate

Nafamostat mesilate is a broad-spectrum serine protease inhibitor administered intravenously.
It exhibits potent inhibitory activity against a range of proteases, including thrombin, plasmin,
and kallikrein. This broad activity has led to its use as an anticoagulant, particularly in the
context of disseminated intravascular coagulation and during extracorporeal circulation.

Due to the lack of available data for Patamostat mesilate, the core requirements of this
technical guide, including quantitative data tables, detailed experimental protocols, and
visualizations of signaling pathways, cannot be fulfilled at this time. Researchers interested in
serine protease inhibitors are encouraged to investigate the extensive literature available for
Camostat mesilate and Nafamostat mesilate.

Should further information on Patamostat mesilate become publicly available, a
comprehensive pharmacological profile will be compiled to meet the specifications of this
request.

» To cite this document: BenchChem. [Pharmacological Profile of Patamostat Mesilate: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052478#pharmacological-profile-of-patamostat-
mesilate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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